N'-[2-(1H-indol-1-yl)acetyl]benzohydrazide

• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol
• IUPAC Name: N'-(2-indol-1-ylacetyl)benzohydrazide
• InChI: InChI=1S/C17H15N3O2/c21-16(18-19-17(22)14-7-2-1-3-8-14)12-20-11-10-13-6-4-5-9-15(13)20/h1-11H,12H2,(H,18,21)(H,19,22)
• InChI Key: HZGLGLYKBMABEM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NNC(=O)CN2C=CC3=CC=CC=C32

Description

N’-[2-(1H-indol-1-yl)acetyl]benzohydrazide is a compound that features an indole moiety, which is a significant heterocyclic system in natural products and drugs. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .

Preparation Methods

The synthesis of N’-[2-(1H-indol-1-yl)acetyl]benzohydrazide typically involves the reaction of indole derivatives with benzohydrazide. One common method includes the use of coupling agents such as 2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate and N,N-diisopropylethylamine under cold conditions . Industrial production methods may involve similar synthetic routes but optimized for large-scale production with considerations for yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

N’-[2-(1H-indol-1-yl)acetyl]benzohydrazide undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions may involve reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions are common due to the presence of the indole ring, which is rich in π-electrons.

Common reagents and conditions used in these reactions include acids, bases, and solvents like toluene or acetonitrile. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

N’-[2-(1H-indol-1-yl)acetyl]benzohydrazide has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules.

Biology: Indole derivatives, including this compound, have shown antiviral, anti-inflammatory, and anticancer activities.

Medicine: Potential therapeutic applications include treatments for various diseases due to its biological activities.

Industry: It may be used in the development of pharmaceuticals and other biologically active compounds.

Mechanism of Action

The mechanism of action of N’-[2-(1H-indol-1-yl)acetyl]benzohydrazide involves its interaction with specific molecular targets and pathways. Indole derivatives are known to bind with high affinity to multiple receptors, influencing various biological processes . The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

N’-[2-(1H-indol-1-yl)acetyl]benzohydrazide can be compared with other indole derivatives, such as:

Indole-3-acetic acid: A plant hormone involved in growth and development.

Indole-2-carboxylic acid: Known for its antimicrobial properties.

Indole-3-carbinol: Studied for its anticancer effects.